Cas no 99183-14-9 (2-(4-methoxycyclohexyl)acetic acid)

• Product Name: 2-(4-methoxycyclohexyl)acetic acid
• CAS No: 99183-14-9
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 3158435
• PubChem ID: 2749604
• Update Time: 2025-05-25

2-(4-methoxycyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-methoxycyclohexyl)acetic acid (en)
• 2-(4-methoxycyclohexyl)acetic acid
• ZDA18314
• trans-2-(4-methoxy-cyclohexyl)-acetic acid
• SCHEMBL322740
• DTXSID501303953
• AKOS004905030
• (trans-4-Methoxycyclohexyl)acetic acid
• MCYXXAZQNRGYGE-ZKCHVHJHSA-N
• DTXCID901733980
• (trans-4-methoxy-cyclohexyl)-acetic acid
• A1-01166
• 4-Methoxycyclohexaneacetic acid
• EN300-119248
• 99183-14-9
• SCHEMBL322739
• trans-(4-methoxycyclohexyl)acetic acid
• 997-072-7

• Inchi： 1S/C9H16O3/c1-12-8-4-2-7(3-5-8)6-9(10)11/h7-8H,2-6H2,1H3,(H,10,11)
• InChI Key： MCYXXAZQNRGYGE-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(CC(=O)O)CC1

Computed Properties

• Exact Mass: 172.109944368Da
• Monoisotopic Mass: 172.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(4-methoxycyclohexyl)acetic acid

2-(4-Methoxycyclohexyl)Acetic Acid: A Comprehensive Overview

The compound with CAS No. 99183-14-9, commonly referred to as 2-(4-methoxycyclohexyl)acetic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexane ring substituted with a methoxy group and an acetic acid moiety. The cyclohexyl group provides structural rigidity, while the methoxy substituent introduces electronic effects that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 2-(4-methoxycyclohexyl)acetic acid as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel anti-inflammatory agents. The compound's ability to modulate cyclooxygenase (COX) enzymes has been a focal point of investigation, with promising results suggesting its potential as a lead compound for drug development.

In terms of synthesis, 2-(4-methoxycyclohexyl)acetic acid can be prepared via several routes, including nucleophilic substitution and coupling reactions. One notable method involves the reaction of 4-methoxycyclohexanol with an appropriate electrophile, followed by hydrolysis to yield the carboxylic acid. This approach not only ensures high purity but also allows for fine-tuning of the product's properties through careful control of reaction conditions.

The physical properties of 2-(4-methoxycyclohexyl)acetic acid are equally intriguing. It exists as a crystalline solid at room temperature, with a melting point of approximately 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various applications in organic synthesis and analytical chemistry.

From an environmental perspective, 2-(4-methoxycyclohexyl)acetic acid has been shown to exhibit low toxicity to aquatic organisms, which aligns with current trends toward the development of eco-friendly chemical compounds. Its biodegradability has also been assessed, with results indicating that it undergoes rapid degradation under aerobic conditions.

Looking ahead, the potential applications of 2-(4-methoxycyclohexyl)acetic acid are vast and varied. Beyond its role in drug discovery, it holds promise in materials science as a building block for advanced polymers and coatings. Additionally, its unique structure lends itself to exploration in catalytic processes, where it could serve as a ligand or catalyst support.

In conclusion, 2-(4-methoxycyclohexyl)acetic acid is a versatile compound with a wealth of opportunities for further research and development. Its combination of structural diversity, favorable physical properties, and potential biological activity positions it as a valuable asset in the chemical sciences.